Cas no 956985-41-4 (4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 956985-41-4
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD05667169
• CID: 3059664
• PubChem ID: 4912975
• Update Time: 2025-04-21

4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-3-carboxylic acid
• 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylic acid
• AKOS000311448
• HMS2650I13
• CHEMBL1559991
• 4-(5-isoxazolyl)-1-methyl-1h-pyrazole-3-carboxylic acid
• SMR000278369
• 956985-41-4
• NPLQXISDTNDUQP-UHFFFAOYSA-N
• STK312849
• MFCD05667169
• MLS000716852
• 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic acid
• GNB98541
• CS-0262795
• 1-methyl-4-(1,2-oxazol-5-yl)pyrazole-3-carboxylic acid
• 4-isoxazol-5-yl-1-methyl-1 h-pyrazole-3-carboxylic acid
• Z1198165967
• EN300-83740
• 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-3-carboxylicacid
• 1H-Pyrazole-3-carboxylic acid, 4-(5-isoxazolyl)-1-methyl-
• 4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD05667169
• Inchi： 1S/C8H7N3O3/c1-11-4-5(6-2-3-9-14-6)7(10-11)8(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： NPLQXISDTNDUQP-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1=CN(C)N=C1C(=O)O

Computed Properties

• Exact Mass: 193.04874109Da
• Monoisotopic Mass: 193.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 424.0±35.0 °C at 760 mmHg
• Flash Point: 210.2±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)